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Introduction
A947 is a potent and selective proteolysis-targeting chimera (PROTAC) designed for the

targeted degradation of the SMARCA2 (SWI/SNF related, matrix associated, actin dependent

regulator of chromatin, subfamily a, member 2) protein.[1][2][3] As a key component of the

SWI/SNF chromatin remodeling complex, SMARCA2 plays a crucial role in regulating gene

expression. In cancers with mutations in the homologous SMARCA4 gene, tumor cells often

exhibit a dependency on SMARCA2 for survival, making it a compelling therapeutic target.[4][5]

A947 leverages the cell's natural protein disposal system by forming a ternary complex

between SMARCA2 and the von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to the

ubiquitination and subsequent proteasomal degradation of SMARCA2.[2][3] These application

notes provide detailed protocols for the preparation, storage, and experimental use of A947.

Physicochemical and Biological Properties
A summary of the key quantitative data for A947 is presented in the table below for easy

reference and comparison.
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Property Value Reference

Binding Affinity (Kd)

SMARCA2 Bromodomain 93 nM [1]

SMARCA4 Bromodomain 65 nM [1]

Degradation Potency (DC50)

SMARCA2 in SW1573 cells 39 pM [1][6]

SMARCA4 in SW1573 cells 1.1 nM [6]

In Vitro Activity

Mean IC50 (SMARCA4-mutant

NSCLC cells)
7 nM [6]

Mean IC50 (SMARCA4 wild-

type cells)
86 nM [6]

In Vivo Administration 40 mg/kg (intravenous) [1][2]

Solution Preparation and Storage
Proper preparation and storage of A947 solutions are critical for maintaining its stability and

activity.

Materials Required:
A947 solid powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free microcentrifuge tubes or vials

Calibrated pipettes and sterile, filtered pipette tips

Storage Conditions:
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Form Storage Temperature Shelf Life

Solid Powder -20°C 3 years[2]

In Solvent (DMSO) -80°C 1 year[2]

Protocol for Preparing a 10 mM Stock Solution in DMSO:
Equilibrate: Allow the vial of solid A947 and the anhydrous DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of A947 powder in a sterile microcentrifuge

tube.

Solvent Addition: Add the appropriate volume of anhydrous DMSO to the A947 powder to

achieve a final concentration of 10 mM. For example, to prepare a 10 mM stock solution

from 1 mg of A947 (Molecular Weight: 1121.4 g/mol ), you would add approximately 89.17

µL of DMSO.

Dissolution: Vortex the solution gently until the A947 is completely dissolved. Sonication can

be used if necessary to aid dissolution.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile, nuclease-free

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -80°C.[2]

Experimental Protocols
In Vitro Cell-Based Assay for SMARCA2 Degradation
This protocol describes a general method for treating cells with A947 to assess the degradation

of SMARCA2.

Materials Required:

Cancer cell line of interest (e.g., SW1573, a SMARCA4-mutant non-small cell lung cancer

line)
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Complete cell culture medium

A947 stock solution (10 mM in DMSO)

Phosphate-buffered saline (PBS)

Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

Protein quantification assay (e.g., BCA assay)

SDS-PAGE gels, transfer apparatus, and western blot reagents

Primary antibodies against SMARCA2 and a loading control (e.g., GAPDH, β-actin)

Secondary antibodies conjugated to HRP or a fluorescent dye

Protocol:

Cell Seeding: Seed the cells in appropriate culture plates (e.g., 6-well plates) at a density

that will allow them to be in the logarithmic growth phase at the time of treatment.

Cell Culture: Culture the cells overnight to allow for attachment and recovery.

A947 Treatment:

Prepare serial dilutions of A947 from the 10 mM stock solution in complete cell culture

medium to achieve the desired final concentrations (e.g., ranging from picomolar to

micromolar).

Include a vehicle control (DMSO) at the same final concentration as the highest A947
concentration used.

Remove the old medium from the cells and replace it with the medium containing the

different concentrations of A947 or vehicle control.

Incubation: Incubate the cells for the desired time period (e.g., 18-24 hours) to allow for

A947-mediated degradation of SMARCA2.
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Cell Lysis:

Wash the cells once with ice-cold PBS.

Add an appropriate volume of ice-cold lysis buffer to each well and incubate on ice for 15-

30 minutes.

Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

Centrifuge the lysate at high speed (e.g., 14,000 rpm) at 4°C for 15 minutes to pellet the

cell debris.

Protein Quantification:

Collect the supernatant and determine the protein concentration using a standard protein

assay.

Western Blot Analysis:

Normalize the protein concentrations of all samples.

Prepare the samples for SDS-PAGE by adding loading buffer and boiling.

Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose

membrane.

Block the membrane and probe with primary antibodies against SMARCA2 and a loading

control.

Wash the membrane and incubate with the appropriate secondary antibody.

Visualize the protein bands using a suitable detection method (e.g., chemiluminescence or

fluorescence).

Quantify the band intensities to determine the extent of SMARCA2 degradation relative to

the vehicle control.

Signaling Pathway and Mechanism of Action
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The following diagrams illustrate the mechanism of action of A947 and the role of SMARCA2

within the SWI/SNF signaling pathway.

Figure 1: Mechanism of action of A947 as a PROTAC.
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Figure 2: Role of SMARCA2 in the SWI/SNF pathway and effects of A947.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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